3-(8-methoxy-4-oxo-2-thioxo-1,2,4,5-tetrahydro-3H-pyrimido[5,4-b]indol-3-yl)propanoic acid

Specification

• CAS No.: 1351398-05-4
• Molecular Formula: C14H13N3O4S
• Molecular Weight: 319.34 g/mol
• IUPAC Name: 3-(8-methoxy-4-oxo-2-sulfanylidene-1,5-dihydropyrimido[5,4-b]indol-3-yl)propanoic acid
• Standard InChI: InChI=1S/C14H13N3O4S/c1-21-7-2-3-9-8(6-7)11-12(15-9)13(20)17(14(22)16-11)5-4-10(18)19/h2-3,6,15H,4-5H2,1H3,(H,16,22)(H,18,19)
• Standard InChI Key: CIGSRYSFMBARKR-UHFFFAOYSA-N
• SMILES: COC1=CC2=C(C=C1)NC3=C2NC(=S)N(C3=O)CCC(=O)O
• Canonical SMILES: COC1=CC2=C(C=C1)NC3=C2NC(=S)N(C3=O)CCC(=O)O

Introduction

3-(8-methoxy-4-oxo-2-thioxo-1,2,4,5-tetrahydro-3H-pyrimido[5,4-b]indol-3-yl)propanoic acid is a complex organic compound that belongs to the pyrimidoindole class. This compound is characterized by its unique structural features, including a pyrimidoindole core with methoxy, oxo, and thioxo substituents. The synthesis and properties of this compound are of interest in various fields of chemistry and pharmacology due to its potential biological activities.

Synthesis

The synthesis of 3-(8-methoxy-4-oxo-2-thioxo-1,2,4,5-tetrahydro-3H-pyrimido[5,4-b]indol-3-yl)propanoic acid typically involves multi-step organic reactions. These processes often require careful selection of starting materials and reaction conditions to achieve the desired product with high purity and yield. The synthesis may involve condensation reactions, cyclization steps, and functional group transformations.

Potential Biological Activities

While specific biological activities of 3-(8-methoxy-4-oxo-2-thioxo-1,2,4,5-tetrahydro-3H-pyrimido[5,4-b]indol-3-yl)propanoic acid are not detailed in the available literature, compounds with similar structures have shown potential in pharmacology. For instance, pyrimidoindoles can exhibit anti-inflammatory, analgesic, or antimicrobial properties, depending on their specific functional groups and structural modifications.

Potential Activity	Description
Anti-inflammatory	Possible due to the presence of oxo and thioxo groups, which are common in compounds with anti-inflammatory properties.
Analgesic	Could be related to the compound's ability to interact with biological targets involved in pain modulation.
Antimicrobial	The heterocyclic structure might confer antimicrobial activity, although specific testing would be required to confirm this.